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Compound of Interest |

Compound Name: Camphor
CAS No.: 21368-68-3
Cat. No.: B146197
- 7

Executive Directive: The Sublimation Risk

Camphor (CAS 76-22-2) presents a deceptive safety profile. Often associated with benign
consumer products, pure laboratory-grade camphor is a Flammable Solid (Category 2) with
significant neurotoxic potential.

The Critical Hazard Mechanism: Unlike many solids, camphor possesses a high vapor
pressure for a solid (

at
), allowing it to sublime at room temperature. This creates a flammable and toxic atmosphere (

) without the material ever entering the liquid phase. Standard particulate masks (N95) provide
zero protection against these vapors.

This guide moves beyond basic compliance to establish a self-validating safety system for
camphor handling.

Hazard Profile & Physicochemical Data

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b146197?utm_src=pdf-interest
https://www.benchchem.com/product/b146197?utm_src=pdf-body
https://www.benchchem.com/product/b146197?utm_src=pdf-body
https://www.benchchem.com/product/b146197?utm_src=pdf-body
https://www.benchchem.com/product/b146197?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Parameter Value Operational Implication

Universal identifier for waste

CAS Number 76-22-2
streams.[1][2]
] ] ] Sublimes readily; dust and
Physical State Crystalline Solid
vapor hazard.[1][2]
( Low flash point for a solid,;
Flash Point avoid open flames/hot plates.
) [1][2]
( Continuous vapor release at

Vapor Pressure
benchtop temperatures.[1][2]

)
OSHA PEL Low tolerance; odor threshold
(TWA) is not a reliable warning.[1][2]
Immediate Danger to
IDLH Life/Health concentration.[1][2]
[3]
N Insoluble in water. Water alone
Solubility Ethanol, Ether, Chloroform

spreads contamination.[1][2]

Personal Protective Equipment (PPE) Matrix
A. Respiratory Protection (The Critical Control)

Do NOT use N95/P100 particulate respirators. Camphor vapors pass through particulate
filters.

o Standard Handling (< 100g): Work inside a certified chemical fume hood.

e Benchtop Handling (No Hood): Half-face respirator with Organic Vapor (OV) cartridges
(Black color code).

o Spill Cleanup: Full-face respirator with OV cartridges to prevent ocular absorption of vapors.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.chemeo.com/cid/28-017-2/Camphor
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.chemeo.com/cid/28-017-2/Camphor
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.chemeo.com/cid/28-017-2/Camphor
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.chemeo.com/cid/28-017-2/Camphor
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.chemeo.com/cid/28-017-2/Camphor
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.chemeo.com/cid/28-017-2/Camphor
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7159844.aspx
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.chemeo.com/cid/28-017-2/Camphor
https://www.benchchem.com/product/b146197?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

B. Dermal Protection (Glove Permeation Logic)

Camphor is a ketone/terpene derivative and is lipophilic, meaning it rapidly penetrates the

stratum corneum.

Glove Material Thickness

Breakthrough Time

Recommendation

Latex Any

< 5 mins

FORBIDDEN.
Camphor degrades
latex rapidly.[1][2]

Nitrile (Thin) 4 mil

~15 mins

Incidental Splash
Only. Change
immediately upon
contact.[1][2]

Nitrile (Heavy) > 8 mil

> 120 mins

Recommended for
weighing/handling
solids.[1][2]

Laminate (Silver

) Multi-layer
Shield)

> 480 mins

Mandatory for spill

cleanup or immersion.

[1](2]

C. Ocular Protection[4]

o Standard: Chemical splash goggles (ANSI Z87.1). Safety glasses are insufficient due to

sublimation vapors irritating the lacrimal glands.

Operational Workflow: Step-by-Step
Phase 1: Preparation & Weighing

« Static Control: Camphor crystals are prone to static charge. Use an antistatic gun or ionizer

bar during weighing to prevent "jumping" crystals.

o Containment: Weighing must occur inside a fume hood. If a balance enclosure is used,

ensure it is ducted or equipped with a carbon filter.
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e Tooling: Use stainless steel or PTFE-coated spatulas. Avoid polystyrene plastics, which
camphor vapors can etch over time.

Phase 2: Solubilization & Heating

o Solvent Selection: Dissolve in ethanol or diethyl ether. Note: Adding water causes immediate
precipitation.

e Thermal Input:

o Prohibited: Open flames (Bunsen burners). Camphor vapors are heavier than air and can
travel to ignition sources.

o Required: Oil bath or heating mantle with temperature feedback control.

e Closed Systems: All heating must occur in round-bottom flasks with reflux condensers to
capture sublimated material.

Phase 3: Decontamination

e The "Like Dissolves Like" Rule: Do not use water to clean camphor residues. It will only
physically displace the solid without removing it.

e Protocol:

o Wipe surface with an ethanol-soaked Kimwipe.

[¢]

Follow with a soap-and-water wash to remove the ethanol residue.

o

Dispose of wipes as solid hazardous waste.

Visualization: PPE Decision Logic

The following diagram illustrates the decision hierarchy for selecting respiratory and dermal
protection based on the specific task.

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b146197?utm_src=pdf-body
https://www.benchchem.com/product/b146197?utm_src=pdf-body
https://www.benchchem.com/product/b146197?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

. Resp: Half-Face w/ OV Cartridge
Exception No Hood Available Vapor Protection Req. > Eye: Goggles
Weighing/Transfer Glove: Nitrile (8 mil)

(< 100g) Standard
Fume Hood Engineering Control Effective ‘ RES"E g"”elreq‘
Heating/Synthesis Mandatory (Sash @ 18") = ye: 50ggies
ask De 0 (> 60°C) Glove: Nitrile (8 mil)

Resp: Full-Face w/ OV Cartridge

Immediate Action Suit: Tyvek

Glove: Silver Shield/Laminate

Click to download full resolution via product page

Caption: Decision tree for Camphor PPE selection based on operational context and
engineering control availability.

Emergency Response & Disposal
Spill Management Logic[1]

o Evacuate: Remove ignition sources immediately.

« Isolate: If the spill is >50g, evacuate the lab; the sublimation will rapidly exceed the PEL (2
mg/m3).

e Absorb: Do not use paper towels (fire hazard). Use vermiculite or sand.

o Solvent Wash: After sweeping up solids, wipe the area with ethanol (not water) to solubilize
remaining films.

Waste Disposal (EPA/RCRA)

o Classification: Camphor is a D001 (Ignitable) hazardous waste.
e Segregation:

o Do NOT mix with oxidizers (permanganates, chromates). This creates a hypergolic
(spontaneous combustion) risk.
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o Do NOT dispose of down the drain. It precipitates in pipes, causing blockages and
persistent odors.

o Container: Store in tightly sealed metal or glass containers. Avoid LDPE plastics for long-
term waste storage as camphor can plasticize them.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146197#personal-protective-equipment-for-handling-
camphor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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